6,6-Difluoro-2-azabicyclo[2.2.1]heptane hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6,6-Difluoro-2-azabicyclo[2.2.1]heptane hydrochloride is a chemical compound with the molecular formula C6H10ClF2N . It is a derivative of 2-azabicyclo[2.2.1]heptane .
Molecular Structure Analysis
The molecular structure of this compound consists of a bicyclic heptane ring with two fluorine atoms attached to the 6th carbon atom and a nitrogen atom attached to the 2nd carbon atom . The hydrochloride indicates that a hydrogen chloride (HCl) is also attached to the molecule .Physical And Chemical Properties Analysis
This compound has a molecular weight of 169.6 . It appears as a powder and is stored at room temperature .Scientific Research Applications
DFAH has a wide range of potential applications in medicinal chemistry, organic synthesis, and biochemistry. In medicinal chemistry, DFAH is used as an intermediate in the synthesis of several important pharmaceuticals and other organic compounds. In organic synthesis, DFAH is used as a starting material for the synthesis of several other organic compounds. In biochemistry, DFAH has been used as a reagent for the synthesis of peptides and other biologically active compounds.
Mechanism of Action
DFAH is an organic compound with a wide range of potential applications in medicinal chemistry, organic synthesis, and biochemistry. In medicinal chemistry, DFAH is used as an intermediate in the synthesis of several important pharmaceuticals and other organic compounds. In organic synthesis, DFAH is used as a starting material for the synthesis of several other organic compounds. In biochemistry, DFAH has been used as a reagent for the synthesis of peptides and other biologically active compounds.
Biochemical and Physiological Effects
DFAH has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that DFAH can inhibit the activity of enzymes involved in the metabolism of drugs, such as cytochrome P450 enzymes. In addition, DFAH has been shown to have anti-inflammatory and antioxidant activities. Furthermore, DFAH has been shown to have anticonvulsant, anti-cancer, and anti-diabetic effects in animal models.
Advantages and Limitations for Lab Experiments
The advantages of using DFAH in laboratory experiments include its low cost and availability, its high solubility in water, and its low toxicity. The main limitation of using DFAH in laboratory experiments is its instability in acidic or basic conditions.
Future Directions
The future directions for research involving DFAH include further exploration of its biochemical and physiological effects, and the development of new methods for its synthesis. Additionally, further research could be conducted to explore the potential applications of DFAH in the pharmaceutical and biotechnology industries. Further research could also be conducted to explore the potential of DFAH as a therapeutic agent for a variety of diseases. Finally, further research could be conducted to explore the potential of DFAH as a tool for drug delivery and drug targeting.
Synthesis Methods
The synthesis of DFAH is accomplished through a two-step process. In the first step, a difluorinated bicyclic amine is synthesized through a condensation reaction between a difluorinated aldehyde and an amine. This reaction is catalyzed by a strong acid such as sulfuric acid or hydrochloric acid. In the second step, the difluorinated bicyclic amine is reacted with hydrochloric acid to form the hydrochloride salt of DFAH. This reaction is also catalyzed by a strong acid.
Safety and Hazards
Properties
IUPAC Name |
6,6-difluoro-2-azabicyclo[2.2.1]heptane;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9F2N.ClH/c7-6(8)2-4-1-5(6)9-3-4;/h4-5,9H,1-3H2;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTGJGSSRQVJJEJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC(C1NC2)(F)F.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10ClF2N |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.60 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2055840-65-6 |
Source
|
Record name | 6,6-difluoro-2-azabicyclo[2.2.1]heptane hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.